Cas no 5409-56-3 ( )

• Product Name: &nbsp
• CAS No: 5409-56-3
• MF: C₁₄H₂₀ClNO
• MW: 253.767703056335
• CID: 939651
• PubChem ID: 24181902
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1-phenyl-3-pyrrolidin-1-ylbutan-1-one,hydrochloride
• 1-Phenyl-3-(pyrrolidin-1-yl)butan-1-one--hydrogen chloride (1/1)
• 5409-56-3
• NSC12485
• NSC 12485
• DTXSID70636456
• NSC-12485
•  

• Inchi： 1S/C14H19NO.ClH/c1-12(15-9-5-6-10-15)11-14(16)13-7-3-2-4-8-13;/h2-4,7-8,12H,5-6,9-11H2,1H3;1H
• InChI Key： LRTFVJVEKNWQSP-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1C=CC=CC=1)CC(C)N1CCCC1

Computed Properties

• Exact Mass: 217.14677
• Monoisotopic Mass: 253.123
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 227
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3A^2

Experimental Properties

• Density: 1.045
• Boiling Point: 336.9°C at 760 mmHg
• Flash Point: 121.9°C
• Refractive Index: 1.542
• PSA: 20.31
• LogP: 3.48360